Cas no 2229275-73-2 (1-(2-bromo-4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-bromo-4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229275-73-2
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 6005061
• PubChem ID: 165658245
• Update Time: 2025-10-21

1-(2-bromo-4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• 2229275-73-2
• EN300-1905312

• Inchi： 1S/C12H10BrNO2/c1-16-9-2-3-10(11(13)4-9)12(7-14)5-8(15)6-12/h2-4H,5-6H2,1H3
• InChI Key： OFPPDHDVMSNHQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(C#N)CC(C1)=O)OC

Computed Properties

• Exact Mass: 278.98949g/mol
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(2-bromo-4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile

1-(2-Bromo-4-Methoxyphenyl)-3-Oxocyclobutane-1-Carbonitrile (CAS No. 2229275-73-2): An Overview

1-(2-Bromo-4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229275-73-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-(2-Bromo-4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile.

The chemical structure of 1-(2-Bromo-4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile is composed of a cyclobutane ring with a cyano group at the 1-position and a 2-bromo-4-methoxyphenyl substituent at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for further investigation.

In terms of synthesis, several methods have been reported for the preparation of 1-(2-Bromo-4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile. One common approach involves the reaction of 2-bromo-4-methoxybenzaldehyde with malononitrile in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation followed by a cyclization step to form the cyclobutane ring. Another method involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to achieve high yields and purity.

The biological activities of 1-(2-Bromo-4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 1-(2-Bromo-4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile has also been investigated for its anti-inflammatory and antioxidant activities. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

The potential applications of 1-(2-Bromo-4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile are diverse and promising. In the pharmaceutical industry, this compound is being explored as a lead molecule for the development of new drugs targeting various diseases. Its unique structural features and multifaceted biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches.

In conclusion, 1-(2-Bromo-4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229275-73-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, and potential therapeutic applications make it an exciting area of ongoing investigation. As research in this field continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.